1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol

• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol
• InChI: InChI=1S/C11H18N2O2/c1-3-9-12-10(15-13-9)7-11(14)5-4-8(2)6-11/h8,14H,3-7H2,1-2H3
• InChI Key: CREZXTMISPZCOX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CC2(CCC(C2)C)O

Description

1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol (IUPAC name) is a cyclopentanol derivative featuring a 3-methyl substituent on the cyclopentane ring and a 3-ethyl-1,2,4-oxadiazole moiety attached via a methylene bridge. Key properties include:

• Molecular formula: C₁₀H₁₆N₂O₂
• Molecular weight: 196.25 g/mol
• Purity: ≥95% (as per commercial specifications) .

Preparation Methods

The synthesis of 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol typically involves the reaction of amidoximes with carboxylic acids or their derivatives. One efficient method includes the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows for the synthesis of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Chemical Reactions Analysis

1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. Substitution reactions often involve nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield corresponding ketones or carboxylic acids, while reduction reactions can produce alcohols or amines.

Scientific Research Applications

1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound exhibits potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It is being investigated for its potential use in drug development, particularly for its ability to interact with specific molecular targets.

Industry: The compound is used in the development of new materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s oxadiazole ring is known to interact with various enzymes and receptors, leading to its biological effects . For example, it may inhibit certain enzymes involved in microbial growth, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Compound A: 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol

• Molecular formula : C₁₁H₁₈N₂O₂
• Molecular weight : 210.27 g/mol (estimated)
• Key differences :
  • The oxadiazole ring bears a 3-propyl group instead of ethyl, increasing hydrophobicity.
  • Likely higher boiling point and lower water solubility compared to the target compound due to the longer alkyl chain .
• Safety : Shares similar handling precautions (e.g., P210: "Keep away from heat sources") .

Compound B: 3-(3-Ethyl-1,2,4-oxadiazol-5-yl)cyclopentan-1-amine

• Molecular formula : C₈H₁₃N₃O (inferred)
• Molecular weight : 167.21 g/mol (calculated)
• Lacks the 3-methyl substituent on the cyclopentane ring, reducing steric hindrance .
• Note: lists a molecular weight of 139.20 g/mol, which conflicts with the inferred formula, suggesting possible data entry errors or misassignment .

Compound C: 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol

• Molecular formula : C₉H₁₄N₂O₂
• Molecular weight : 182.22 g/mol

Comparative Analysis Table

Property	Target Compound	Compound A	Compound B	Compound C
Molecular formula	C₁₀H₁₆N₂O₂	C₁₁H₁₈N₂O₂	C₈H₁₃N₃O (inferred)	C₉H₁₄N₂O₂
Molecular weight (g/mol)	196.25	210.27 (estimated)	167.21 (calculated)	182.22
Functional group	Hydroxyl	Hydroxyl	Amine	Hydroxyl
Oxadiazole substituent	3-Ethyl	3-Propyl	3-Ethyl	3-Ethyl
Cyclopentane substituent	3-Methyl	3-Methyl	None	None
Key reactivity	Secondary alcohol	Secondary alcohol	Primary amine	Secondary alcohol
Reported purity	≥95%	≥95%	Not specified	Discontinued

Research Findings and Implications

• Alkyl Chain Impact : Compound A’s propyl group may enhance lipid solubility, favoring membrane permeability in drug design contexts .
• Functional Group Role : Compound B’s amine group could enable salt formation or covalent interactions, contrasting with the hydrogen-bonding capability of the hydroxyl group in the target compound .

Limitations and Gaps in Data

• Crystallographic data (e.g., bond lengths, angles) for these compounds are absent in the provided evidence, though SHELX-based refinements are implied .

Biological Activity

1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol is a compound that belongs to the class of 1,3,4-oxadiazole derivatives. These compounds have gained attention due to their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. This article focuses on the biological activity of this specific compound, highlighting its potential applications in medicine and agriculture.

The molecular formula of 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol is $C_8H_{12}N_2O_2$, with a molar mass of 168.19 g/mol. The structure comprises an oxadiazole ring which is known for its pharmacological significance.

Property	Value
Molecular Formula	C8H12N2O2
Molar Mass	168.19 g/mol
CAS Number	959237-62-8
Risk Codes	43 (May cause sensitization by skin contact)
Safety Description	Wear suitable protective clothing and gloves

Antimicrobial Activity

Research indicates that oxadiazole derivatives exhibit significant antimicrobial properties. In a study on various 1,3,4-oxadiazole derivatives, compounds similar to 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol showed effective inhibition against several bacterial strains. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways essential for bacterial growth .

Antitumor Activity

The potential antitumor activity of oxadiazole derivatives has been extensively studied. For instance, compounds containing the oxadiazole moiety have been shown to induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle regulators. Preliminary data suggest that 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol may exhibit similar properties .

Anti-inflammatory Effects

Inflammation plays a critical role in various diseases, including cancer and autoimmune disorders. Some studies have reported that oxadiazole derivatives can inhibit pro-inflammatory cytokines and reduce the expression of inflammatory mediators. This suggests that 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol could be explored for its anti-inflammatory potential .

Case Studies

Case Study 1: Antimicrobial Efficacy

In a laboratory setting, a series of tests were conducted to evaluate the antimicrobial efficacy of various oxadiazole derivatives against Escherichia coli and Staphylococcus aureus. The results indicated that compounds with similar structures to 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol exhibited minimum inhibitory concentrations (MICs) ranging from 50 to 200 µg/mL.

Case Study 2: Antitumor Activity

A study investigated the effects of several oxadiazole derivatives on human cancer cell lines. The results showed that one derivative led to a significant reduction in cell viability at concentrations as low as 10 µM after 48 hours of treatment. This finding supports the hypothesis that the compound may possess antitumor properties.